Cas no 1058422-45-9 (2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide)

2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide is a heterocyclic compound featuring a pyrimidinone core linked to a thiophene moiety via an acetamide bridge. This structure imparts potential reactivity and binding affinity, making it a candidate for pharmaceutical and agrochemical research. The phenyl and thiophene groups enhance lipophilicity, which may improve membrane permeability in biological systems. Its dihydropyrimidinone scaffold is known for diverse bioactivity, including antimicrobial and anti-inflammatory properties. The compound’s synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. Suitable for use in medicinal chemistry, it serves as an intermediate for developing novel therapeutic agents or biochemical probes. Purity and stability are critical for consistent experimental results.
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide structure
1058422-45-9 structure
Product Name:2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide
CAS No:1058422-45-9
MF:C17H15N3O2S
MW:325.384902238846
CID:6237283
PubChem ID:25883723
Update Time:2025-10-28

2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide
    • 2-(6-oxo-4-phenylpyrimidin-1-yl)-N-(thiophen-2-ylmethyl)acetamide
    • 1058422-45-9
    • AKOS024501218
    • F5228-0036
    • 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
    • 2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)-N-(thiophen-2-ylmethyl)acetamide
    • VU0637895-1
    • Inchi: 1S/C17H15N3O2S/c21-16(18-10-14-7-4-8-23-14)11-20-12-19-15(9-17(20)22)13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,18,21)
    • InChI Key: OSBBQTXJQUXMAH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CNC(CN1C=NC(C2C=CC=CC=2)=CC1=O)=O

Computed Properties

  • Exact Mass: 325.08849790g/mol
  • Monoisotopic Mass: 325.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 90Ų

2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5228-0036-2μmol
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
2μmol
$57.0 2023-09-10
Life Chemicals
F5228-0036-5μmol
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
5μmol
$63.0 2023-09-10
Life Chemicals
F5228-0036-10μmol
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
10μmol
$69.0 2023-09-10
Life Chemicals
F5228-0036-20μmol
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
20μmol
$79.0 2023-09-10
Life Chemicals
F5228-0036-1mg
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
1mg
$54.0 2023-09-10
Life Chemicals
F5228-0036-2mg
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
2mg
$59.0 2023-09-10
Life Chemicals
F5228-0036-3mg
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
3mg
$63.0 2023-09-10
Life Chemicals
F5228-0036-4mg
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
4mg
$66.0 2023-09-10
Life Chemicals
F5228-0036-5mg
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
5mg
$69.0 2023-09-10
Life Chemicals
F5228-0036-10mg
2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
1058422-45-9
10mg
$79.0 2023-09-10

Additional information on 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide

Research Brief on 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide (CAS: 1058422-45-9)

The compound 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide (CAS: 1058422-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly those involved in inflammation and cancer. The unique structural features of this molecule, including the dihydropyrimidinone core and the thiophene moiety, contribute to its ability to interact with specific protein targets. Researchers have employed advanced computational and experimental techniques to elucidate its binding affinity and selectivity.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting potent inhibitory effects against certain enzymes and receptors. For instance, one study reported its efficacy in reducing inflammatory markers in animal models, suggesting potential applications in treating chronic inflammatory diseases. Another investigation explored its anti-proliferative effects on cancer cell lines, indicating a possible role in oncology drug development.

The synthesis of 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide has been optimized to improve yield and purity, with recent publications detailing novel catalytic methods and green chemistry approaches. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research is focused on addressing these gaps, with particular emphasis on optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-(thiophen-2-yl)methylacetamide represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and synthetic accessibility make it a valuable tool for exploring new therapeutic avenues. Future studies should prioritize comprehensive mechanistic studies and preclinical evaluations to unlock its full potential.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited